Cas no 2680660-08-4 (2-azabicyclo3.1.1heptane-1-carbaldehyde)

• Product Name: 2-azabicyclo3.1.1heptane-1-carbaldehyde
• CAS No: 2680660-08-4
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 5646957
• PubChem ID: 123686218
• Update Time: 2025-05-20

2-azabicyclo3.1.1heptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-azabicyclo[3.1.1]heptane-1-carbaldehyde
• EN300-28270468
• 2680660-08-4
• 2-azabicyclo3.1.1heptane-1-carbaldehyde

• Inchi： 1S/C7H11NO/c9-5-7-3-6(4-7)1-2-8-7/h5-6,8H,1-4H2
• InChI Key： JIFORZZOYHTKGL-UHFFFAOYSA-N
• SMILES： O=CC12CC(CCN1)C2

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-azabicyclo3.1.1heptane-1-carbaldehyde

Comprehensive Overview of 2-Azabicyclo[3.1.1]heptane-1-carbaldehyde (CAS No. 2680660-08-4)

2-Azabicyclo[3.1.1]heptane-1-carbaldehyde (CAS No. 2680660-08-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This bicyclic aldehyde is structurally characterized by a fused ring system containing a nitrogen atom, making it a valuable intermediate in the synthesis of complex molecules. Its unique azabicyclo framework and carbaldehyde functional group contribute to its versatility in organic transformations, particularly in the development of bioactive compounds.

The growing interest in 2-Azabicyclo[3.1.1]heptane-1-carbaldehyde is driven by its potential applications in drug discovery. Researchers are exploring its role as a building block for novel therapeutics, especially in the fields of neurology and oncology. The compound's rigid bicyclic structure enhances binding affinity to biological targets, making it a promising candidate for the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted its utility in the synthesis of small-molecule drugs targeting inflammatory pathways and neurodegenerative diseases.

From a synthetic chemistry perspective, 2-Azabicyclo[3.1.1]heptane-1-carbaldehyde offers several advantages. Its aldehyde group provides a reactive site for further functionalization, enabling the construction of diverse molecular architectures. Chemists frequently employ this compound in multicomponent reactions and catalytic asymmetric synthesis to access enantiomerically pure products. The development of efficient synthetic routes to this compound has been a focus of recent research, with particular emphasis on green chemistry principles and sustainable methodologies.

The market for 2-Azabicyclo[3.1.1]heptane-1-carbaldehyde has seen steady growth, reflecting the increasing demand for advanced pharmaceutical intermediates. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial researchers. Quality control remains a critical consideration, with analytical techniques such as HPLC and NMR spectroscopy being essential for verifying the purity and identity of this compound. Storage and handling recommendations typically emphasize protection from moisture and light to maintain stability.

Recent advancements in computational chemistry have provided new insights into the properties and reactivity of 2-Azabicyclo[3.1.1]heptane-1-carbaldehyde. Molecular modeling studies have elucidated its conformational preferences and electronic characteristics, aiding in the rational design of derivatives with optimized biological activity. These computational approaches, combined with experimental data, are accelerating the exploration of this compound's full potential in medicinal chemistry applications.

Environmental and safety considerations for 2-Azabicyclo[3.1.1]heptane-1-carbaldehyde are consistent with standard laboratory practices for handling organic compounds. While not classified as hazardous under current regulations, appropriate personal protective equipment and proper ventilation are recommended when working with this material. Researchers are increasingly interested in developing biodegradable analogs and evaluating the ecological impact of such specialized intermediates.

The future outlook for 2-Azabicyclo[3.1.1]heptane-1-carbaldehyde appears promising, with ongoing investigations into its applications expanding beyond traditional pharmaceutical uses. Emerging research areas include its potential in material science and catalysis, where its unique structural features may offer advantages in designing functional materials and catalytic systems. As synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in cutting-edge chemical research and development.